2-(2-bicyclo[2.2.1]heptanyl)-N-(3-methylpyridin-2-yl)acetamide

• IUPAC Name: 2-(2-bicyclo[2.2.1]heptanyl)-N-(3-methylpyridin-2-yl)acetamide
• InChI: InChI=1S/C15H20N2O/c1-10-3-2-6-16-15(10)17-14(18)9-13-8-11-4-5-12(13)7-11/h2-3,6,11-13H,4-5,7-9H2,1H3,(H,16,17,18)
• InChI Key: LFHKBFMSJGXFKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)CC2CC3CCC2C3
• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol

Description

2-(2-bicyclo[2.2.1]heptanyl)-N-(3-methylpyridin-2-yl)acetamide, also known as Bicuculline, is a potent convulsant and antagonist of GABAA receptors. It is a bicyclic compound that belongs to the family of pyridines and is commonly used in scientific research to study the role of GABAergic neurotransmission in the central nervous system.

Mechanism of Action

2-(2-bicyclo[2.2.1]heptanyl)-N-(3-methylpyridin-2-yl)acetamide is a competitive antagonist of GABAA receptors, which are the primary inhibitory neurotransmitter receptors in the central nervous system. By blocking GABAA receptors, 2-(2-bicyclo[2.2.1]heptanyl)-N-(3-methylpyridin-2-yl)acetamide increases neuronal excitability and can induce seizures. 2-(2-bicyclo[2.2.1]heptanyl)-N-(3-methylpyridin-2-yl)acetamide has been shown to bind to the same site on GABAA receptors as the endogenous neurotransmitter GABA.
Biochemical and Physiological Effects:
2-(2-bicyclo[2.2.1]heptanyl)-N-(3-methylpyridin-2-yl)acetamide has been shown to have a number of biochemical and physiological effects. In addition to inducing seizures, 2-(2-bicyclo[2.2.1]heptanyl)-N-(3-methylpyridin-2-yl)acetamide has been shown to increase the release of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine. 2-(2-bicyclo[2.2.1]heptanyl)-N-(3-methylpyridin-2-yl)acetamide has also been shown to alter the expression of various genes involved in synaptic plasticity.

Advantages and Limitations for Lab Experiments

2-(2-bicyclo[2.2.1]heptanyl)-N-(3-methylpyridin-2-yl)acetamide is a highly potent and specific antagonist of GABAA receptors, which makes it a valuable tool for studying the role of GABAergic neurotransmission in the central nervous system. However, 2-(2-bicyclo[2.2.1]heptanyl)-N-(3-methylpyridin-2-yl)acetamide has a number of limitations for lab experiments. It is highly toxic and can induce seizures at low doses, which can be problematic for animal studies. Additionally, the effects of 2-(2-bicyclo[2.2.1]heptanyl)-N-(3-methylpyridin-2-yl)acetamide are highly dependent on the experimental conditions, which can make it difficult to interpret results.

Future Directions

There are a number of future directions for research involving 2-(2-bicyclo[2.2.1]heptanyl)-N-(3-methylpyridin-2-yl)acetamide. One area of interest is the role of GABAergic neurotransmission in various neurological and psychiatric disorders, including epilepsy, anxiety disorders, and schizophrenia. Another area of interest is the development of new drugs that target GABAA receptors, either as agonists or antagonists, for the treatment of these disorders. Additionally, there is ongoing research into the mechanisms of action of 2-(2-bicyclo[2.2.1]heptanyl)-N-(3-methylpyridin-2-yl)acetamide and other GABAA receptor modulators, which could lead to the development of new therapeutic approaches.

Synthesis Methods

2-(2-bicyclo[2.2.1]heptanyl)-N-(3-methylpyridin-2-yl)acetamide can be synthesized through a series of chemical reactions starting from pyridine-2-carboxylic acid. The synthesis involves the conversion of pyridine-2-carboxylic acid to 3-methylpyridine-2-carboxylic acid, which is then coupled with bicyclo[2.2.1]heptan-2-one to form the bicyclic ring system. The final step involves the amidation of the carboxylic acid group with N-(tert-butoxycarbonyl)glycine methyl ester, followed by deprotection to obtain 2-(2-bicyclo[2.2.1]heptanyl)-N-(3-methylpyridin-2-yl)acetamide.

Scientific Research Applications

2-(2-bicyclo[2.2.1]heptanyl)-N-(3-methylpyridin-2-yl)acetamide is widely used in scientific research to study the role of GABAergic neurotransmission in the central nervous system. It is commonly used to block GABAA receptors and induce seizures in animal models. 2-(2-bicyclo[2.2.1]heptanyl)-N-(3-methylpyridin-2-yl)acetamide has also been used to study the mechanisms of action of various drugs that modulate GABAergic neurotransmission.